Cas no 2344680-25-5 (Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride)

• Product Name: Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride
• CAS No: 2344680-25-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6335916
• PubChem ID: 165739529
• Update Time: 2025-06-08

Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2344680-25-5
• EN300-7432092
• methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride
• Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)5-3-8-6-2-4(5)6;/h4-6,8H,2-3H2,1H3;1H
• InChI Key： SBUVMKYIPRCUOH-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CNC2CC21)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride (CAS No. 2344680-25-5)

Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride (CAS No. 2344680-25-5) is a bicyclic organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique azabicyclo structure, has garnered attention due to its versatile applications in drug discovery and development. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural complexity of Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride makes it a valuable intermediate in synthetic chemistry. Its bicyclic framework and ester functionality allow for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for neuroactive agents and anti-inflammatory drugs. The hydrochloride salt form enhances its solubility, facilitating its use in aqueous-based reactions and formulations.

In the context of current trends, Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride aligns with the growing demand for small molecule therapeutics and precision medicine. The compound's potential to modulate biological targets has sparked interest in its application for neurodegenerative diseases and pain management. Additionally, its relevance to AI-driven drug discovery platforms underscores its importance in modern high-throughput screening workflows.

From a synthetic perspective, the preparation of Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride involves multi-step organic transformations, often leveraging catalyzed cyclization and stereoselective synthesis. Researchers emphasize the need for optimized protocols to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are critical for characterizing this compound and its derivatives.

The commercial availability of Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride (CAS No. 2344680-25-5) has expanded its accessibility to academic and industrial laboratories. Suppliers often provide detailed technical data sheets and certificates of analysis, ensuring compliance with quality standards. This transparency supports its integration into GMP-compliant processes and preclinical studies.

Looking ahead, the compound's role in green chemistry initiatives is gaining traction. Efforts to develop sustainable synthesis routes for Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride reflect the broader shift toward eco-friendly manufacturing. Innovations such as flow chemistry and biocatalysis are being explored to minimize waste and energy consumption.

In summary, Methyl 2-azabicyclo[3.1.0]hexane-4-carboxylate hydrochloride (CAS No. 2344680-25-5) represents a promising scaffold in contemporary chemical research. Its applications span drug development, material science, and catalysis, making it a focal point for interdisciplinary studies. As the scientific community continues to uncover its potential, this compound is poised to contribute significantly to advancements in life sciences and industrial chemistry.